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Compound of Interest

Compound Name: (Bromomethyl)cyclopentane

Cat. No.: B151954

Essential Safety and Disposal Information for Researchers, Scientists, and Drug Development
Professionals

(Bromomethyl)cyclopentane is a flammable and hazardous chemical that requires strict
adherence to proper disposal procedures to ensure the safety of laboratory personnel and the
protection of the environment. This guide provides essential, step-by-step instructions for the
safe handling and disposal of (Bromomethyl)cyclopentane, in line with established safety
protocols and regulatory requirements.

Immediate Safety and Handling Precautions

Before handling (Bromomethyl)cyclopentane, it is imperative to consult the Safety Data
Sheet (SDS) and be fully aware of its hazards. This compound is a flammable liquid and vapor,
is harmful if swallowed or in contact with skin, and causes serious skin and eye irritation.[1]
Always work in a well-ventilated area, preferably within a chemical fume hood, and wear
appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant
gloves, and a lab coat.

Quantitative Data Summary

The following table summarizes key quantitative data for (Bromomethyl)cyclopentane
relevant to its safe handling and disposal.
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Property Value Source(s)
Molecular Formula CeH11Br [1]
Molecular Weight 163.06 g/mol [1]
Appearance Colorless to light yellow liquid

Not applicable (as per one
Flash Point source, though itis a

flammable liquid)

Flammable Liquid, Acute
o Toxicity (Oral, Dermal,
Hazard Classifications i ) ) [1]
Inhalation), Skin Irritant, Eye

Irritant

6.1C - Combustible, acute
Storage Class Code ] ]
toxic Cat. 3 / toxic compounds

WGK 3 (highly hazardous for

WGK (Water Hazard Class)
water)

EPA Hazardous Waste Code F001, FO02 (for halogenated

(likely applicable) solvents) [IEIAIBI6]

Disposal Protocol

The primary and recommended method for the disposal of (Bromomethyl)cyclopentane is
through a licensed hazardous waste disposal service. Direct disposal into drains or evaporation
is strictly prohibited.[7]

Step-by-Step Disposal Procedure:

o Segregation: (Bromomethyl)cyclopentane is a halogenated organic compound. It must be
collected separately from non-halogenated waste to avoid costly disposal procedures.[8]

o Waste Container: Use a designated, properly labeled, and chemically compatible container
for "Halogenated Organic Waste." The container must have a secure, tight-fitting lid.
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» Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name "
(Bromomethyl)cyclopentane,” and the approximate quantity.

o Storage: Store the sealed waste container in a designated satellite accumulation area that is
cool, dry, and well-ventilated, away from sources of ignition and incompatible materials.

» Arranging for Disposal: Contact your institution's Environmental Health and Safety (EHS)
department or a licensed hazardous waste disposal contractor to arrange for pickup and
proper disposal.

e Record Keeping: Maintain accurate records of the amount of (Bromomethyl)cyclopentane
disposed of, in accordance with institutional and regulatory requirements.

Experimental Protocols: Neutralization

There are no standard, widely accepted experimental protocols for the in-lab neutralization of
(Bromomethyl)cyclopentane prior to disposal. The recommended and safest procedure is
direct disposal as hazardous waste. While methods for the neutralization of elemental bromine
or other alkyl halides exist, such as using sodium thiosulfate or sodium dithionite, these have
not been specifically validated for (Bromomethyl)cyclopentane and could potentially lead to
unforeseen hazardous reactions.[9][10] Attempting to neutralize this compound in a laboratory
setting without a validated protocol is not advised.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of
(Bromomethyl)cyclopentane.
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Proper Disposal Workflow for (Bromomethyl)cyclopentane

1. Identify Waste
(Bromomethyl)cyclopentane
(Halogenated Organic)

:

2. Select Designated
'Halogenated Organic Waste'
Container

:

3. Transfer Waste
to Container
(in fume hood)

:

4. Securely Seal and
Label Container

:

5. Store in Satellite
Accumulation Area

:

6. Contact EHS for
Waste Pickup

:

7. Licensed Hazardous
Waste Disposal

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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